Cas no 2228087-61-2 (2-amino-2-(2-bromo-3-nitrophenyl)acetic acid)

• Product Name: 2-amino-2-(2-bromo-3-nitrophenyl)acetic acid
• CAS No: 2228087-61-2
• MF: C₈H₇BrN₂O₄
• MW: 275.056181192398
• CID: 6054837
• PubChem ID: 165647774
• Update Time: 2025-10-31

2-amino-2-(2-bromo-3-nitrophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2-bromo-3-nitrophenyl)acetic acid
• EN300-1927738
• 2228087-61-2

• Inchi： 1S/C8H7BrN2O4/c9-6-4(7(10)8(12)13)2-1-3-5(6)11(14)15/h1-3,7H,10H2,(H,12,13)
• InChI Key： ZMKYLWDRFZZWFI-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(C(=O)O)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.95892g/mol
• Monoisotopic Mass: 273.95892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 109Ų

Additional information on 2-amino-2-(2-bromo-3-nitrophenyl)acetic acid

Introduction to 2-amino-2-(2-bromo-3-nitrophenyl)acetic acid (CAS No. 2228087-61-2)

2-amino-2-(2-bromo-3-nitrophenyl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228087-61-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural motif combining an amino group, a brominated nitrophenyl ring, and an acetic acid moiety, exhibits a distinct chemical profile that makes it a valuable intermediate in the synthesis of various bioactive molecules.

The structural framework of 2-amino-2-(2-bromo-3-nitrophenyl)acetic acid consists of a central acetic acid backbone substituted with an amino group at the alpha position and a 2-bromo-3-nitrophenyl group at the beta position. This arrangement imparts unique electronic and steric properties, making it a versatile building block for the development of novel therapeutic agents. The presence of both bromine and nitro substituents on the aromatic ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other synthetic transformations.

In recent years, the pharmaceutical industry has shown increasing interest in compounds that incorporate halogenated aromatic rings due to their enhanced binding affinity and metabolic stability. 2-amino-2-(2-bromo-3-nitrophenyl)acetic acid fits well within this trend, as its molecular structure provides multiple sites for interaction with biological targets. This has led to its exploration in the design of small-molecule inhibitors targeting various diseases, including cancer, inflammation, and infectious disorders.

One of the most compelling aspects of 2-amino-2-(2-bromo-3-nitrophenyl)acetic acid is its potential as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with numerous pathological conditions. By leveraging the reactivity of the bromo and nitro groups, researchers can modify this compound to create highly specific kinase inhibitors with improved pharmacokinetic profiles. Recent studies have demonstrated that derivatives of this compound exhibit potent activity against tyrosine kinases, making them promising candidates for further development.

Additionally, the acetic acid moiety in 2-amino-2-(2-bromo-3-nitrophenyl)acetic acid suggests potential applications in peptidomimetics and protease inhibition. The carboxylic acid group can be used to form amide bonds, enabling the construction of peptidomimetic analogs that mimic natural peptides while offering enhanced stability and bioavailability. Such mimetics are particularly valuable in drug development due to their ability to target specific proteases involved in disease processes.

The bromine atom on the aromatic ring also opens up possibilities for Suzuki-Miyaura cross-coupling reactions, which are widely used in pharmaceutical synthesis to construct biaryl structures. These types of structures are frequently found in biologically active compounds and have been shown to exhibit a wide range of therapeutic effects. By employing palladium-catalyzed cross-coupling reactions, researchers can introduce various aryl groups onto the 2-amino-2-(2-bromo-3-nitrophenyl)acetic acid scaffold, thereby generating a library of novel compounds for biological evaluation.

In terms of synthetic methodologies, 2-amino-2-(2-bromo-3-nitrophenyl)acetic acid can be synthesized through multiple routes, each offering distinct advantages depending on the desired scale and purity requirements. One common approach involves the bromination and nitration of an appropriate aromatic precursor followed by functional group interconversion to introduce the amino and carboxylic acid moieties. Alternative strategies may involve enzymatic or catalytic methods to achieve higher selectivity and yield.

The pharmacological potential of CAS No. 2228087-61-2 has been further explored through computational modeling and high-throughput screening (HTS). These approaches have helped identify lead compounds with promising activity against various disease targets. For instance, virtual screening algorithms have been used to dock this compound into binding pockets of target enzymes, providing insights into its mechanism of action. Such computational studies complement experimental efforts by predicting binding affinities and optimizing molecular structures before costly wet-lab synthesis.

Recent advances in medicinal chemistry have also highlighted the importance of structure-based drug design (SBDD). By integrating knowledge from X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, researchers can visualize how 2-amino-2-(2-bromo-3-nitrophenyl)acetic acid interacts with biological targets at an atomic level. This detailed understanding allows for rational modifications to enhance potency, selectivity, and pharmacokinetic properties. Such integrative approaches are essential for translating promising candidates into viable therapeutics.

The versatility of CAS No. 2228087-61-2 extends beyond its role as an intermediate; it also serves as a valuable tool in chemical biology studies. Researchers utilize this compound to probe enzyme mechanisms and explore new drug targets by designing modified derivatives with specific functional groups or isotopic labels. These studies contribute to our fundamental understanding of biological processes while paving the way for innovative therapeutic strategies.

In conclusion,CAS No 2228087 61 22-amino 22 28br0 33nitrophnlylactc cid represents a fascinating compound with significant potential in pharmaceutical research and drug development。 Its unique structural features make it an ideal candidate for synthesizing novel bioactive molecules targeting various diseases。 With ongoing advancements in synthetic chemistry、computational biology、and pharmacological evaluation，the future looks promising for leveraging this compound's full therapeutic potential。